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Compound of Interest

Compound Name: Ferrous chloride dihydrate

CAS No.: 20049-66-5

Cat. No.: B8270115

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ferrous chloride dihydrate (FeCl₂·2H₂O) is a hydrated inorganic salt with applications in

various fields, including as a precursor in the synthesis of iron-based catalysts, as a reducing

agent in chemical reactions, and in wastewater treatment. Understanding its thermal

decomposition behavior is critical for its effective use in processes that involve elevated

temperatures. This technical guide provides a comprehensive overview of the thermal

decomposition of ferrous chloride dihydrate, detailing the decomposition pathway,

quantitative analysis of mass loss, and the nature of the evolved gaseous products. The

information presented is supported by data from thermogravimetric analysis (TGA), differential

scanning calorimetry (DSC), and evolved gas analysis (EGA).

Thermal Decomposition Pathway
The thermal decomposition of ferrous chloride dihydrate is a multi-step process that involves

both dehydration and hydrolysis. When heated, the compound first loses its two molecules of

water of hydration. As the temperature increases further, the anhydrous ferrous chloride
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undergoes hydrolysis in the presence of the released water vapor, leading to the formation of

iron oxides and the evolution of hydrogen chloride gas.

The overall decomposition process can be summarized in the following stages:

Dehydration: The initial stage involves the removal of the two water molecules to form

anhydrous ferrous chloride (FeCl₂).

Hydrolysis and Decomposition: The anhydrous ferrous chloride then reacts with water vapor

at higher temperatures, leading to the formation of iron oxides, primarily hematite (Fe₂O₃),

and the release of hydrogen chloride (HCl) gas. It is important to note that in the presence of

air, oxidation of ferrous (Fe²⁺) to ferric (Fe³⁺) iron can also occur.

Quantitative Analysis of Thermal Decomposition
Thermogravimetric analysis (TGA) is a key technique for quantifying the mass loss of a

material as a function of temperature. The following table summarizes the expected mass loss

at each stage of the thermal decomposition of ferrous chloride dihydrate, based on

stoichiometric calculations.

Temperature Range
(°C)

Decomposition
Step

Reaction
Theoretical Mass
Loss (%)

~100 - 250 Dehydration
FeCl₂·2H₂O(s) →

FeCl₂(s) + 2H₂O(g)
22.09%

> 300
Hydrolysis/Decomposi

tion

2FeCl₂(s) + 2H₂O(g) +

½O₂(g) → Fe₂O₃(s) +

4HCl(g)

44.18% (cumulative)

Note: The temperature ranges and the exact nature of the final iron oxide product can be

influenced by experimental conditions such as heating rate and the composition of the purge

gas. The second reaction assumes the presence of oxygen, leading to the formation of Fe₂O₃.

In a completely inert atmosphere, other iron oxides might be formed.

Experimental Protocols
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A thorough investigation of the thermal decomposition of ferrous chloride dihydrate typically

involves the use of simultaneous thermogravimetric analysis and differential scanning

calorimetry (TGA-DSC) coupled with evolved gas analysis (EGA), such as mass spectrometry

(MS) or Fourier-transform infrared spectroscopy (FTIR).

Thermogravimetric Analysis - Differential Scanning
Calorimetry (TGA-DSC)
Objective: To determine the temperature ranges of decomposition and the associated mass

losses and thermal events (endothermic or exothermic).

Methodology:

Instrument: A simultaneous TGA-DSC instrument.

Sample Preparation: A small, accurately weighed sample of ferrous chloride dihydrate
(typically 5-10 mg) is placed in an inert crucible (e.g., alumina).

Experimental Conditions:

Temperature Program: The sample is heated from ambient temperature to approximately

800 °C at a constant heating rate (e.g., 10 °C/min).

Purge Gas: A high-purity inert gas, such as nitrogen or argon, is passed over the sample

at a constant flow rate (e.g., 50 mL/min) to remove the evolved gases.

Data Analysis: The TGA curve (mass vs. temperature) is analyzed to determine the onset

and completion temperatures of each mass loss step. The DSC curve (heat flow vs.

temperature) is analyzed to identify endothermic (e.g., dehydration, decomposition) and

exothermic (e.g., oxidation) events.

Evolved Gas Analysis (EGA) by TGA-MS or TGA-FTIR
Objective: To identify the gaseous products evolved during each stage of the thermal

decomposition.

Methodology:
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Instrument: A TGA instrument coupled to a mass spectrometer or an FTIR spectrometer via a

heated transfer line.

Experimental Conditions: The TGA experimental conditions are similar to those described

above. The transfer line is heated to prevent condensation of the evolved gases.

Data Analysis:

TGA-MS: The mass spectrometer is set to scan a range of mass-to-charge ratios (m/z) to

detect the evolving gases. The ion currents for specific m/z values corresponding to

expected gases (e.g., m/z 18 for H₂O, m/z 36 and 38 for HCl) are plotted as a function of

temperature and correlated with the mass loss steps observed in the TGA data.

TGA-FTIR: The evolved gases are passed through a gas cell in the FTIR spectrometer.

Infrared spectra are collected continuously as a function of temperature. The characteristic

absorption bands of the evolved gases are used for their identification.

Visualizations
Logical Relationship of Thermal Decomposition
The following diagram illustrates the sequential steps involved in the thermal decomposition of

ferrous chloride dihydrate.

FeCl₂·2H₂O (s) FeCl₂ (s) + 2H₂O (g)

 Heat (~100-250°C)
Dehydration Fe₂O₃ (s) + 4HCl (g)

 Heat (>300°C) + H₂O(g) + O₂(g)
Hydrolysis & Oxidation 

Click to download full resolution via product page

Caption: Thermal decomposition pathway of ferrous chloride dihydrate.

Experimental Workflow for TGA-DSC and EGA
The diagram below outlines the general experimental workflow for the analysis of the thermal

decomposition of ferrous chloride dihydrate.
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Caption: Experimental workflow for thermal analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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